3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-bromo-4-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H9BrClFO2/c15-11-6-9(7-18)4-5-14(11)19-8-10-12(16)2-1-3-13(10)17/h1-7H,8H2
• InChI Key: CGIDEJBXXGJTMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC2=C(C=C(C=C2)C=O)Br)F
• Molecular Formula: C14H9BrClFO2
• Molecular Weight: 343.57 g/mol

Description

3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde is a chemical compound with the molecular formula C15H10BrClF2O2. It is a white to light yellow powder that is used in scientific research applications. This compound has gained attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. The anti-inflammatory and antioxidant properties of this compound may be due to its ability to scavenge free radicals and modulate the expression of certain genes involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in cancer cell growth. It has also been shown to have anti-inflammatory and antioxidant properties. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde in lab experiments is its potential anticancer activity. This compound may be useful for developing new cancer treatments. Additionally, this compound has been used as a building block for the synthesis of other compounds with potential biological activity. However, one of the limitations of using this compound is its potential toxicity. Further research is needed to fully understand the toxicity of this compound and its potential side effects.

Future Directions

There are several future directions for research on 3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde. One direction is to further investigate its potential anticancer activity and develop new cancer treatments based on this compound. Another direction is to explore its anti-inflammatory and antioxidant properties and its potential use in treating inflammatory diseases. Additionally, this compound may be useful for developing new compounds with potential biological activity. Further research is needed to fully understand the potential applications of this compound in various fields of research.

Synthesis Methods

The synthesis of 3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde involves several steps. The first step is the synthesis of 2-chloro-6-fluorobenzyl alcohol, which is then reacted with 3-bromo-4-hydroxybenzaldehyde to produce the desired compound. The reaction is typically carried out in the presence of a base and a catalyst. The yield of the compound is around 70-80%, and the purity can be improved by recrystallization.

Scientific Research Applications

3-bromo-4-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde has been used in various scientific research applications. It has been shown to exhibit anticancer activity against several cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties. Additionally, this compound has been used as a building block for the synthesis of other compounds with potential biological activity.